Cas no 1821828-66-3 (Benzenemethanol, α-methyl-2-(trifluoromethoxy)-, (αS)-)

• Product Name: Benzenemethanol, α-methyl-2-(trifluoromethoxy)-, (αS)-
• CAS No: 1821828-66-3
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• CID: 6140934
• PubChem ID: 26597265
• Update Time: 2025-07-21

Benzenemethanol, α-methyl-2-(trifluoromethoxy)-, (αS)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-methyl-2-(trifluoromethoxy)-, (αS)-
• (1s)-1-[2-(trifluoromethoxy)phenyl]ethan-1-ol
• 1821828-66-3
• EN300-1928221
• (S)-1-(2-(Trifluoromethoxy)phenyl)ethan-1-ol
• CS-0238291

• Inchi： 1S/C9H9F3O2/c1-6(13)7-4-2-3-5-8(7)14-9(10,11)12/h2-6,13H,1H3/t6-/m0/s1
• InChI Key： LWOXLMRGAQEYMM-LURJTMIESA-N
• SMILES： [C@H](C1C=CC=CC=1OC(F)(F)F)(O)C

Computed Properties

• Exact Mass: 206.05546401g/mol
• Monoisotopic Mass: 206.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 218.8±40.0 °C(Predicted)
• pka: 14.19±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzenemethanol, α-methyl-2-(trifluoromethoxy)-, (αS)-

Recent Advances in the Study of Benzenemethanol, α-methyl-2-(trifluoromethoxy)-, (αS)- (CAS: 1821828-66-3)

Benzenemethanol, α-methyl-2-(trifluoromethoxy)-, (αS)- (CAS: 1821828-66-3) is a chiral compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthesis. This compound, characterized by its trifluoromethoxy and α-methylbenzyl alcohol groups, has been the subject of recent studies focusing on its synthetic routes, biological activity, and potential therapeutic uses. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have highlighted the importance of Benzenemethanol, α-methyl-2-(trifluoromethoxy)-, (αS)- as a key intermediate in the synthesis of bioactive molecules. Researchers have developed novel catalytic methods to achieve enantioselective synthesis of this compound, leveraging asymmetric hydrogenation and organocatalysis techniques. These advancements have significantly improved the yield and enantiomeric purity of the product, making it more accessible for pharmaceutical applications. Additionally, the trifluoromethoxy group's unique electronic properties have been explored for its role in enhancing the metabolic stability and bioavailability of derived compounds.

In the context of biological activity, Benzenemethanol, α-methyl-2-(trifluoromethoxy)-, (αS)- has shown promising results in preliminary screenings for central nervous system (CNS) targets. Studies suggest that this compound may interact with neurotransmitter receptors, particularly those involved in GABAergic and glutamatergic pathways. These findings have spurred further investigation into its potential as a lead compound for treating neurological disorders such as epilepsy and anxiety. However, detailed mechanistic studies and in vivo evaluations are still required to validate these hypotheses.

Another area of interest is the compound's application in agrochemical research. The trifluoromethoxy moiety is known to confer resistance to enzymatic degradation, making it a valuable structural feature in the design of pesticides and herbicides. Recent reports indicate that derivatives of Benzenemethanol, α-methyl-2-(trifluoromethoxy)-, (αS)- exhibit potent herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. These properties position the compound as a potential candidate for sustainable agricultural solutions.

Despite these promising developments, challenges remain in the large-scale production and optimization of Benzenemethanol, α-methyl-2-(trifluoromethoxy)-, (αS)-. Current synthetic routes often require expensive catalysts or harsh reaction conditions, limiting their industrial applicability. Researchers are actively exploring greener and more cost-effective alternatives, including biocatalytic approaches and flow chemistry techniques. These efforts aim to streamline the production process while maintaining high enantioselectivity and yield.

In conclusion, Benzenemethanol, α-methyl-2-(trifluoromethoxy)-, (αS)- (CAS: 1821828-66-3) represents a versatile and pharmacologically relevant compound with diverse applications in drug discovery and agrochemical development. Recent advancements in its synthesis and biological evaluation have opened new avenues for research, though further studies are needed to fully exploit its potential. The ongoing exploration of this compound underscores its significance in the evolving landscape of chemical biology and pharmaceutical sciences.